Cas no 115261-81-9 (2H-Pyran-2-carbonylchloride, tetrahydro-2-methyl-)

• Product Name: 2H-Pyran-2-carbonylchloride, tetrahydro-2-methyl-
• CAS No: 115261-81-9
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 130708
• PubChem ID: 45081364
• Update Time: 2025-04-19

2H-Pyran-2-carbonylchloride, tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carbonylchloride, tetrahydro-2-methyl-
• 2H-Pyran-2-carbonyl chloride, tetrahydro-2-methyl- (9CI)
• 2-methyloxane-2-carbonyl chloride
• SCHEMBL10338056
• DTXSID80664543
• 115261-81-9

• Inchi： 1S/C7H11ClO2/c1-7(6(8)9)4-2-3-5-10-7/h2-5H2,1H3
• InChI Key： FOIYILGRWUVAGP-UHFFFAOYSA-N
• SMILES： ClC(C1(C)CCCCO1)=O

Computed Properties

• Exact Mass: 162.04483
• Monoisotopic Mass: 162.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 26.3